Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]-

• Molecular Formula: C14H18Cl2W-2
• Molecular Weight: 441.0 g/mol
• IUPAC Name: dichlorotungsten;2-ethylcyclopenta-1,3-diene
• InChI: InChI=1S/2C7H9.2ClH.W/c2*1-2-7-5-3-4-6-7;;;/h2*3,5H,2,4H2,1H3;2*1H;/q2*-1;;;+2/p-2
• InChI Key: OAEOQKMZEQRMIV-UHFFFAOYSA-L
• Canonical SMILES: CCC1=[C-]CC=C1.CCC1=[C-]CC=C1.Cl[W]Cl

Description

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- is a coordination compound featuring tungsten as the central metal atom This compound is part of the metallocene family, where the metal is sandwiched between two cyclopentadienyl ligands

Preparation Methods

The synthesis of Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- typically involves the reaction of tungsten tetrachloride with sodium cyclopentadienide. The reaction proceeds as follows:

$$2 \text{NaC}_5\text{H}_5 + \text{WCl}_4 \rightarrow (\text{C}_5\text{H}_5)_2\text{WCl}_2 + 2 \text{NaCl}$$2NaC5​H5​+WCl4​→(C5​H5​)2​WCl2​+2NaCl

This method is commonly used in laboratory settings to produce the compound with high purity. Industrial production methods may involve similar reactions but on a larger scale, with additional steps to ensure the purity and stability of the final product .

Chemical Reactions Analysis

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state species.

Reduction: Reduction reactions can lead to the formation of lower oxidation state species.

Substitution: Ligands in the compound can be substituted with other ligands, such as halides or phosphines.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- has several scientific research applications:

Chemistry: Used as a catalyst in various organic reactions, including polymerization and hydrogenation.

Biology: Investigated for its potential use in biological imaging and as a probe for studying metal-ligand interactions in biological systems.

Medicine: Explored for its potential therapeutic applications, including as an anticancer agent.

Industry: Utilized in the production of advanced materials and as a precursor for other tungsten-containing compounds.

Mechanism of Action

The mechanism of action of Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- involves its ability to coordinate with various substrates through its tungsten center. The compound can interact with molecular targets, such as enzymes or receptors, by forming coordination bonds. These interactions can modulate the activity of the target molecules, leading to various biological and chemical effects .

Comparison with Similar Compounds

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- can be compared with other similar compounds, such as:

Titanocene dichloride: Similar structure but with titanium as the central metal atom.

Zirconocene dichloride: Contains zirconium instead of tungsten.

Hafnocene dichloride: Features hafnium as the central metal atom.

These compounds share similar structural features but differ in their chemical properties and applications due to the different central metal atoms. Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- is unique due to the specific properties imparted by the tungsten atom, such as higher stability and different reactivity patterns .